2-(3-Bromo-phenylsulfanyl)-ethanol
Cat. No. B2833551
M. Wt: 233.12
InChI Key: NQYDJXDWLOXBOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[Br:1][c:2]1[cH:3][c:4]([SH:8])[cH:5][cH:6][cH:7]1.[Br:9][CH2:10][CH2:11][OH:12]>>[Br:1][c:2]1[cH:3][c:4]([S:8][CH2:10][CH2:11][OH:12])[cH:5][cH:6][cH:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Sc1cccc(Br)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
OCCBr
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCCSc1cccc(Br)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
